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Compound of Interest

Compound Name: 5,6-Dimethoxypyrimidin-4-amine

Cat. No.: B105487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Amino-5,6-dimethoxypyrimidine is an organic compound featuring a pyrimidine core, which is

a foundational structure in various biologically significant molecules, including nucleic acids.[1]

This technical guide provides a comprehensive overview of the known physical characteristics

of 4-Amino-5,6-dimethoxypyrimidine, detailed experimental protocols for its synthesis, and a

discussion of its potential biological significance, supported by visualizations of relevant

chemical and biological processes.

Core Physical and Chemical Characteristics
4-Amino-5,6-dimethoxypyrimidine is a white to off-white crystalline solid.[1] Its chemical

structure is characterized by a pyrimidine ring substituted with an amino group at position 4 and

two methoxy groups at positions 5 and 6.[1] This compound is reported to be soluble in polar

solvents such as water and alcohols.[1]
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Property Value Source

CAS Number 5018-45-1 [2]

Molecular Formula C₆H₉N₃O₂ [1][2]

Molecular Weight 155.15 g/mol [2]

Appearance
White to off-white crystalline

solid
[1]

Solubility
Soluble in polar solvents (e.g.,

water, alcohols)
[1]

Experimental Protocols
The synthesis of 4-Amino-5,6-dimethoxypyrimidine can be achieved through various chemical

pathways. Below is a detailed methodology adapted from established synthetic routes for

similar pyrimidine derivatives.

Synthesis of 4-Amino-5,6-dimethoxypyrimidine
Objective: To synthesize high-purity, crystalline 4-amino-5,6-dimethoxypyrimidine.

Materials:

4-amino-6-chloro-5-methoxypyrimidine

Methanol

A suitable base (e.g., sodium methoxide)

Water

t-Butyl methyl ether

Procedure:

Reaction: 4-amino-6-chloro-5-methoxypyrimidine is reacted with methanol in the presence of

a base. This reaction is typically carried out at a temperature ranging from 20 to 100 °C.
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Solvent Exchange: The methanolic solvent is then either completely or partially replaced with

water.

Extraction: The resulting aqueous or aqueous-methanolic solution is extracted with t-butyl

methyl ether.

Crystallization: The final product, 4-amino-5,6-dimethoxypyrimidine, is crystallized from the t-

butyl methyl ether extract.
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Synthesis Workflow
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Caption: A flowchart illustrating the key steps in the synthesis of 4-Amino-5,6-

dimethoxypyrimidine.
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While specific signaling pathways for 4-Amino-5,6-dimethoxypyrimidine are not extensively

documented, the broader class of aminopyrimidine derivatives has garnered significant interest

in drug discovery, particularly in oncology. Many aminopyrimidine compounds have been

investigated as inhibitors of various protein kinases, which are crucial regulators of cell

signaling pathways implicated in cancer cell proliferation, survival, and metastasis.

Given the structural similarities to known kinase inhibitors, it is plausible that 4-Amino-5,6-

dimethoxypyrimidine could exert anti-cancer effects by targeting key signaling molecules. A

hypothetical mechanism of action could involve the inhibition of a receptor tyrosine kinase

(RTK), leading to the downstream suppression of pro-survival pathways such as the PI3K/Akt

and MAPK/ERK pathways.

Hypothetical Signaling Pathway Inhibition
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Hypothetical Anti-Cancer Signaling Pathway
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Caption: A diagram showing a hypothetical signaling pathway inhibited by 4-Amino-5,6-

dimethoxypyrimidine.

This guide serves as a foundational resource for professionals engaged in research and

development involving 4-Amino-5,6-dimethoxypyrimidine. The provided data and protocols are

intended to facilitate further investigation into the properties and potential applications of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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